Cas no 63765-11-7 (2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one)

2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one structure
63765-11-7 structure
Product Name:2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one
CAS No:63765-11-7
MF:C13H14O3
MW:218.248464107513
CID:2791517
PubChem ID:612690
Update Time:2025-04-21

2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(benzo[d][1,3]dioxol-5-yl)cyclohexan-1-one
    • 2-(1,3-Benzodioxol-5-yl)cyclohexanone #
    • 2-(3,4-Methylenedioxyphenyl)cyclohexanone
    • 2-(3,4-Methylenedioxy)phenylcyclohexanone
    • KHSPYLWIVAFDKD-UHFFFAOYSA-N
    • DTXSID60346491
    • DTXCID90297563
    • 63765-11-7
    • 2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one
    • Inchi: 1S/C13H14O3/c14-11-4-2-1-3-10(11)9-5-6-12-13(7-9)16-8-15-12/h5-7,10H,1-4,8H2
    • InChI Key: KHSPYLWIVAFDKD-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 218.094294304Da
  • Monoisotopic Mass: 218.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų
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